3-methyl-N-[4-(trifluoromethoxy)phenyl]-5-isoxazolecarboxamide

• IUPAC Name: 3-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C12H9F3N2O3/c1-7-6-10(20-17-7)11(18)16-8-2-4-9(5-3-8)19-12(13,14)15/h2-6H,1H3,(H,16,18)
• InChI Key: GPFYQGXIZIEZTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C12H9F3N2O3
• Molecular Weight: 286.21 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves cycloaddition reactions, with one method detailing the synthesis of a structurally similar compound through the cycloaddition of carbethoxyformonitrile oxide to a specific precursor, followed by spontaneous elimination and hydrolysis processes (Patterson, Cheung, & Ernest, 1992). Additionally, one-pot synthesis methods have been explored for the creation of 3-methylisoxazole-5-carboxamides, showcasing the versatility and efficiency of modern synthetic routes (Martins et al., 2002).

Molecular Structure Analysis

Vibrational spectroscopy and normal coordinate analysis have been utilized to study the molecular structure and bonding features of similar compounds, providing insights into their stability and molecular interactions (Shahidha et al., 2014). These analyses highlight the importance of hyperconjugative interactions and charge delocalization in determining the molecular properties.

Chemical Reactions and Properties

Research into the chemical reactions of related isoxazole compounds has revealed chemoselective nucleophilic chemistry, which is crucial for the development of compounds with specific biological activities (Yu et al., 2009). Such studies are essential for understanding the reactivity and potential applications of these compounds.

Physical Properties Analysis

The study of vibrational spectra, using techniques such as FT-IR and FT-Raman, alongside density functional theory calculations, provides comprehensive data on the physical properties of these compounds. These analyses offer valuable information on their vibrational modes, stability, and interactions at the molecular level (Shahidha et al., 2014).

Chemical Properties Analysis

The chemical properties of “3-methyl-N-[4-(trifluoromethoxy)phenyl]-5-isoxazolecarboxamide” and related compounds can be inferred through studies on their synthesis, molecular structure, and reactions. The ability to undergo specific chemical transformations, such as nucleophilic substitutions and cycloadditions, indicates their reactivity and potential for further functionalization (Martins et al., 2002), (Patterson, Cheung, & Ernest, 1992).

Mechanism of Action

Without specific context, it’s challenging to predict the exact mechanism of action of this compound. If it’s intended to be a drug molecule, its mechanism of action would depend on its specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications, such as in drug discovery.